Cas no 50686-96-9 (Benzene, 2-(1,3-butadienyl)-1,3,4-trimethyl-)

Benzene, 2-(1,3-butadienyl)-1,3,4-trimethyl- structure
50686-96-9 structure
Product Name:Benzene, 2-(1,3-butadienyl)-1,3,4-trimethyl-
CAS No:50686-96-9
MF:C13H16
MW:172.266143798828
CID:364304
PubChem ID:71366483
Update Time:2025-04-19

Benzene, 2-(1,3-butadienyl)-1,3,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2-(1,3-butadienyl)-1,3,4-trimethyl-
    • 2-buta-1,3-dienyl-1,3,4-trimethylbenzene
    • DTXSID00789843
    • 50686-96-9
    • 2-(Buta-1,3-dien-1-yl)-1,3,4-trimethylbenzene
    • 4-(2,3,6-trimethylphenyl)buta-1,3-diene
    • Inchi: 1S/C13H16/c1-5-6-7-13-11(3)9-8-10(2)12(13)4/h5-9H,1H2,2-4H3
    • InChI Key: CBIAGJZZVUQDOC-UHFFFAOYSA-N
    • SMILES: C1(C)C(C)=CC=C(C)C=1C=CC=C

Computed Properties

  • Exact Mass: 172.12528
  • Monoisotopic Mass: 172.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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